![molecular formula C23H25N3O3S B2563661 N-(pyridin-3-yl)-4-[(2,3,5,6-tetramethylbenzenesulfonamido)methyl]benzamide CAS No. 690245-90-0](/img/structure/B2563661.png)
N-(pyridin-3-yl)-4-[(2,3,5,6-tetramethylbenzenesulfonamido)methyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(pyridin-3-yl)-4-[(2,3,5,6-tetramethylbenzenesulfonamido)methyl]benzamide” is a complex organic compound. It contains a pyridine ring, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one CH group replaced by a nitrogen atom .
Molecular Structure Analysis
The compound has a benzamide group attached to a pyridine ring. Benzamides are a class of compounds containing a carboxamido (CONH2) functional group attached to a benzene ring . Pyridines are aromatic compounds, similar to benzene, but with one carbon atom replaced by nitrogen .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the pyridine and benzamide groups. Pyridine is a basic heterocycle and can participate in various reactions such as substitutions and reductions . Benzamides can undergo reactions typical for carboxylic acid amides .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could influence its solubility in different solvents. The aromatic rings could contribute to its stability and reactivity .Scientific Research Applications
Thermodynamic and Spectroscopic Properties
Research on similar molecules, such as 2-pyrrolidinones and N-methylbenzenesulfonamide, indicates a focus on understanding their thermodynamic and spectroscopic properties. Studies involve determining ΔETN values across various solvent systems, providing insights into intermolecular interactions and preferential solvation. This information is crucial for applications in solvent design and chemical synthesis optimization (Pirilä-Honkanen, 1996).
Novel Histone Deacetylase Inhibitors
Compounds structurally related to the one , such as N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), have been identified as potent, isotype-selective histone deacetylase (HDAC) inhibitors. These inhibitors play significant roles in blocking cancer cell proliferation and inducing cell-cycle arrest and apoptosis, highlighting their potential in anticancer drug development (Zhou et al., 2008).
Nonaqueous Capillary Electrophoresis
Studies on related substances like imatinib mesylate and its derivatives have focused on their separation using nonaqueous capillary electrophoresis. This technique is vital for the quality control and analysis of pharmaceutical compounds, emphasizing the relevance of such molecules in pharmaceutical sciences (Ye et al., 2012).
Synthesis and Structural Characterization
Research into the synthesis and structural characterization of similar molecules, such as methylbenzenesulfonamide CCR5 antagonists, underscores the ongoing efforts to develop new compounds with potential therapeutic applications, particularly in preventing HIV-1 infection (De-ju, 2015).
Properties
IUPAC Name |
N-pyridin-3-yl-4-[[(2,3,5,6-tetramethylphenyl)sulfonylamino]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O3S/c1-15-12-16(2)18(4)22(17(15)3)30(28,29)25-13-19-7-9-20(10-8-19)23(27)26-21-6-5-11-24-14-21/h5-12,14,25H,13H2,1-4H3,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHRXAVDVMZGIEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1C)S(=O)(=O)NCC2=CC=C(C=C2)C(=O)NC3=CN=CC=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.